7-O-Ribofuranosyldaunomycinone
7-O-Ribofuranosyldaunomycinone
Brand Name:
Vulcanchem
CAS No.:
105444-04-0
VCID:
VC20755254
InChI:
InChI=1S/C26H26O12/c1-9(28)26(35)6-11-16(13(7-26)37-25-24(34)21(31)14(8-27)38-25)23(33)18-17(20(11)30)19(29)10-4-3-5-12(36-2)15(10)22(18)32/h3-5,13-14,21,24-25,27,30-31,33-35H,6-8H2,1-2H3/t13-,14+,21+,24+,25+,26-/m0/s1
SMILES:
CC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)OC5C(C(C(O5)CO)O)O)O
Molecular Formula:
C26H26O12
Molecular Weight:
530.5 g/mol
7-O-Ribofuranosyldaunomycinone
CAS No.: 105444-04-0
Cat. No.: VC20755254
Molecular Formula: C26H26O12
Molecular Weight: 530.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 105444-04-0 |
|---|---|
| Molecular Formula | C26H26O12 |
| Molecular Weight | 530.5 g/mol |
| IUPAC Name | (7S,9S)-9-acetyl-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C26H26O12/c1-9(28)26(35)6-11-16(13(7-26)37-25-24(34)21(31)14(8-27)38-25)23(33)18-17(20(11)30)19(29)10-4-3-5-12(36-2)15(10)22(18)32/h3-5,13-14,21,24-25,27,30-31,33-35H,6-8H2,1-2H3/t13-,14+,21+,24+,25+,26-/m0/s1 |
| Standard InChI Key | OJTIHTGLDWDELH-MCDZYTKUSA-N |
| Isomeric SMILES | CC(=O)[C@]1(C[C@@H](C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)O[C@H]5[C@@H]([C@@H]([C@H](O5)CO)O)O)O |
| SMILES | CC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)OC5C(C(C(O5)CO)O)O)O |
| Canonical SMILES | CC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)OC5C(C(C(O5)CO)O)O)O |
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